Cas no 1233500-91-8 (1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester
• CAS No: 1233500-91-8
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5522652
• Update Time: 2025-08-03

1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H13N3O2/c1-13(2,3)18-12(17)16-11-5-4-9(7-14)6-10(11)8-15-16/h4-6,8H,1-3H3
• InChI Key： SCQKSJFTCVHSSS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(C#N)C=C2)C=N1

Additional information on 1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester (CAS: 1233500-91-8)

The compound 1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester (CAS: 1233500-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indazole derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the cyano group and the tert-butyl ester moiety, make it a versatile building block for medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly reduced the production of unwanted byproducts. This advancement is particularly important for scaling up production for preclinical and clinical studies.

In terms of biological applications, researchers have explored the use of 1233500-91-8 as a precursor for the development of selective protein kinase inhibitors. A team at Harvard Medical School demonstrated its utility in creating potent and selective inhibitors of cyclin-dependent kinases (CDKs), which show promise in cancer therapy. The tert-butyl ester group was found to be crucial for maintaining the stability of the intermediate during subsequent synthetic steps.

Pharmacokinetic studies of derivatives synthesized from this compound have revealed favorable drug-like properties, including good metabolic stability and oral bioavailability. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, suggest that molecules derived from 1233500-91-8 could be developed into clinically viable candidates for various therapeutic areas.

Ongoing research is investigating the potential of this compound in other therapeutic areas beyond oncology, including inflammatory diseases and neurological disorders. Its structural flexibility allows for diverse modifications that can target different biological pathways. Several pharmaceutical companies have included derivatives of 1233500-91-8 in their drug discovery pipelines, indicating its growing importance in medicinal chemistry.

From a safety perspective, preliminary toxicology studies conducted on related compounds show acceptable safety profiles, though further investigation is needed. The compound's stability under various conditions has also been characterized, with findings suggesting that proper storage conditions (dry, inert atmosphere, low temperature) are essential for maintaining its integrity during long-term storage.

In conclusion, 1H-Indazole-1-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester represents a valuable chemical entity in modern drug discovery. Its versatility as a synthetic intermediate, combined with the promising biological activities of its derivatives, positions it as an important compound for future pharmaceutical development. Continued research into its applications and optimization of its synthetic pathways will likely yield significant advancements in multiple therapeutic areas.